![molecular formula C13H9Br2N3O4 B303609 Methyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate](/img/structure/B303609.png)
Methyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate
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Overview
Description
Methyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, commonly known as DPP4 inhibitor, is a chemical compound that has gained significant attention in scientific research in recent years. This compound is known for its potential therapeutic applications in the treatment of various diseases, including diabetes, cancer, and inflammation.
Mechanism of Action
Methyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate works by inhibiting the activity of dipeptidyl peptidase-4 (DPP4). DPP4 is an enzyme that breaks down incretin hormones, which stimulate insulin secretion. By inhibiting DPP4, this compound increases the levels of incretin hormones, leading to increased insulin secretion and improved glucose tolerance.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that DPP4 inhibitors can increase insulin secretion, improve glucose tolerance, and reduce inflammation. Additionally, DPP4 inhibitors have been shown to have anti-cancer properties, making them potential candidates for the treatment of various cancerous diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate in lab experiments is its potential therapeutic applications. Additionally, this compound is relatively easy to synthesize, making it readily available for use in research. However, one of the limitations of using DPP4 inhibitors in lab experiments is the potential for off-target effects. DPP4 inhibitors can affect other enzymes in addition to DPP4, leading to unintended effects.
Future Directions
There are several future directions for the research and development of methyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate. One potential direction is the development of more potent and selective DPP4 inhibitors. Additionally, further research is needed to fully understand the biochemical and physiological effects of DPP4 inhibitors. Finally, DPP4 inhibitors may have potential applications in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular diseases.
Synthesis Methods
Methyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate can be synthesized by a multistep process. The first step involves the reaction of 2,4-dibromobenzaldehyde with malononitrile to form 2,4-dibromo-1,3-cyclohexanedione. The second step involves the reaction of 2,4-dibromo-1,3-cyclohexanedione with hydrazine hydrate to form 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid hydrazide. The final step involves the reaction of 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylic acid hydrazide with methyl chloroformate to form this compound.
Scientific Research Applications
Methyl 5-(2,4-dibromophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been extensively studied for its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of diabetes. DPP4 inhibitors have been shown to increase insulin secretion and improve glucose tolerance in diabetic patients. Additionally, DPP4 inhibitors have been shown to have anti-inflammatory and anti-cancer properties, making them potential candidates for the treatment of various inflammatory and cancerous diseases.
properties
Molecular Formula |
C13H9Br2N3O4 |
---|---|
Molecular Weight |
431.04 g/mol |
IUPAC Name |
methyl 5-(2,4-dibromophenyl)-4,6-dioxo-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-3-carboxylate |
InChI |
InChI=1S/C13H9Br2N3O4/c1-22-13(21)10-8-9(16-17-10)12(20)18(11(8)19)7-3-2-5(14)4-6(7)15/h2-4,8-9,16H,1H3 |
InChI Key |
FPPTVAKOAVFKQV-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=NNC2C1C(=O)N(C2=O)C3=C(C=C(C=C3)Br)Br |
Canonical SMILES |
COC(=O)C1=NNC2C1C(=O)N(C2=O)C3=C(C=C(C=C3)Br)Br |
Origin of Product |
United States |
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